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Compound of Interest

Compound Name: Phenyl phosphate

Cat. No.: B1215402

Essential Safety and Handling Guide for Phenyl
Phosphate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for researchers, scientists, and drug development professionals handling
Phenyl phosphate. Adherence to these guidelines is critical for ensuring laboratory safety and
minimizing potential hazards.

Hazard Identification and Quantitative Data

Phenyl phosphate is classified as a substance that causes skin irritation and serious eye
irritation.[1] It is crucial to handle this chemical with appropriate care and personal protective
equipment.

Chemical and Toxicological Data
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Property Value Source

Molecular Formula CeH704P [2]

Molecular Weight 174.09 g/mol [2]

Acute Oral Toxicity LD50 (Rat): 2,290 mg/kg [1]

Appearance Solid Crystalline [3]
Causes skin and serious eye

Hazards S [1]
irritation.

Personal Protective Equipment (PPE)

When handling Phenyl phosphate, the following personal protective equipment is mandatory

to prevent exposure.[4]
e Eye and Face Protection:

o Wear chemical safety goggles or safety glasses with side shields that meet government
standards such as NIOSH (US) or EN 166 (EU).[5][6]

o A face shield should be worn in situations where there is a risk of splashing or generating
dust.[7]

e Hand Protection:

o Use chemical-resistant gloves inspected prior to use.[5][8] Follow proper glove removal
techniques to avoid skin contact.[5]

e Body Protection:
o Wear a lab coat or other suitable protective clothing to prevent skin contact.[9]
» Respiratory Protection:

o In case of inadequate ventilation, use a NIOSH-approved respirator.[9] All handling of
Phenyl phosphate should ideally be conducted within a certified chemical fume hood.[10]
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Operational Plan: From Receipt to Disposal

This section outlines the standard operating procedures for the safe handling and management
of Phenyl phosphate in a laboratory setting.

Engineering Controls

» Ventilation: Always handle Phenyl phosphate in a well-ventilated area.[1] Use a local
exhaust ventilation system, such as a chemical fume hood, to minimize inhalation exposure.
[1][10]

o Eye Wash Stations and Safety Showers: Ensure that emergency eyewash stations and
safety showers are readily accessible in the immediate work area.[11]

Receiving and Storage

o Storage Conditions: Store Phenyl phosphate in a tightly closed container in a dry, cool, and
well-ventilated place.[1][2]

 Inert Atmosphere: For long-term stability, store under an inert atmosphere (e.g., nitrogen or
argon).[3]

o Moisture Sensitivity: The material is hygroscopic and sensitive to air and moisture; protect it
from these conditions.[3][5][9]

Handling and Use

e Avoid Contact: Prevent contact with skin, eyes, and clothing.[1]
e Dust Formation: Avoid the formation of dust during handling.[3]

e Hygiene: Wash hands and face thoroughly after handling the material.[1] Do not eat, drink, or
smoke in areas where the chemical is handled or stored.[11]

First Aid Measures

In the event of exposure, follow these first aid protocols immediately:
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» Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek medical attention.[3]

o Skin Contact: Wash the affected area immediately with plenty of soap and water for at least
15 minutes. If skin irritation occurs, get medical advice.[3][9]

 Inhalation: Move the person to fresh air. If symptoms occur, get medical attention.[3]

 Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical
attention if you feel unwell.[3][9]

Spill Management and Disposal Plan
Accidental Release and Spill Cleanup

In the event of a spill, follow these procedures to safely contain and clean the affected area.
o Evacuate: Evacuate non-essential personnel from the spill area.[11]
e Ventilate: Ensure the area is well-ventilated.

e Personal Protection: Wear the appropriate personal protective equipment as detailed above.

[3]
o Containment: Prevent the spill from entering drains.[1]

o Cleanup: For solid spills, sweep up the material and shovel it into a suitable, labeled
container for disposal. Avoid creating dust.[3]

» Decontamination: After the spill has been cleaned up, decontaminate the area.

Spill Response Workflowdot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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